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Compound of Interest

Compound Name: RS100329 hydrochloride

Cat. No.: B1662274 Get Quote

Application Note & Protocol

For researchers, scientists, and professionals in drug development, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides detailed protocols for the preparation of stock solutions of

RS100329 hydrochloride, a potent and selective α1A-adrenoceptor antagonist.

Compound Information
RS100329 hydrochloride is a subtype-selective α1A-adrenoceptor antagonist with a pKi of 9.6

for human cloned α1A receptors.[1] It demonstrates significant selectivity over α1B and α1D

receptors (126- and 50-fold, respectively). This selectivity makes it a valuable tool for

investigating the role of the α1A-adrenoceptor in various physiological processes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of RS100329 hydrochloride is

presented in Table 1. This information is essential for accurate stock solution preparation and

storage.
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Property Value Source

Molecular Weight 462.89 g/mol

Formula C₂₀H₂₅F₃N₄O₃·HCl

CAS Number 1215654-26-4

Purity ≥98% (HPLC)

Appearance Solid powder [2]

Solubility
Soluble to 100 mM in water;

Soluble in DMSO
[2]

Stock Solution Preparation
The following protocols provide a step-by-step guide for preparing stock solutions of RS100329
hydrochloride. It is crucial to use the batch-specific molecular weight found on the product vial

or Certificate of Analysis for the most accurate calculations.

Materials
RS100329 hydrochloride powder

Sterile, high-purity water or DMSO

Calibrated analytical balance

Sterile conical tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution. Adjust the mass of the

compound and the volume of the solvent accordingly for different desired concentrations.
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Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 462.89 g/mol x 1000 mg/g = 4.6289 mg

Weigh the compound:

Carefully weigh out approximately 4.63 mg of RS100329 hydrochloride using a

calibrated analytical balance.

Dissolve the compound:

Add the weighed powder to a sterile tube.

Add 1 mL of sterile water to the tube.

Ensure complete dissolution:

Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary.

Sterilization (Optional):

If required for your specific application, sterile filter the stock solution through a 0.22 µm

filter into a new sterile tube.

Storage:

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] It is recommended to aliquot the stock solution into

smaller volumes to avoid repeated freeze-thaw cycles.[1]

Reconstitution Quick Guide
The following table provides quick reference volumes for reconstituting 1 mg, 5 mg, and 10 mg

of RS100329 hydrochloride to various common stock solution concentrations.
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Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 2.16 mL 10.80 mL 21.60 mL

5 mM 0.43 mL 2.16 mL 4.32 mL

10 mM 0.22 mL 1.08 mL 2.16 mL

50 mM 0.04 mL 0.22 mL 0.43 mL

Table adapted from Tocris Bioscience.

Experimental Workflow and Signaling Pathway
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing RS100329 hydrochloride stock solution.

Signaling Pathway: α1A-Adrenoceptor Antagonism
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Caption: RS100329 hydrochloride blocks the α1A-adrenoceptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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